5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-[4-(2-methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C17H24N2O4/c1-13(12-17(21)22)11-16(20)19-9-7-18(8-10-19)14-5-3-4-6-15(14)23-2/h3-6,13H,7-12H2,1-2H3,(H,21,22)
• InChI Key: LHTOAUKSVAOOLZ-UHFFFAOYSA-N
• SMILES: CC(CC(=O)N1CCN(CC1)C2=CC=CC=C2OC)CC(=O)O

Description

5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid, also known as MMOP, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have potential therapeutic properties and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid is not fully understood. However, studies have shown that this compound interacts with the dopamine and serotonin receptors in the brain, which are involved in regulating mood, behavior, and cognition. This compound has also been found to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. This compound has been found to increase the levels of dopamine and serotonin in the brain, which can improve mood and cognitive function. Additionally, this compound has been found to reduce the levels of inflammatory cytokines, which can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid has a number of advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, this compound has been extensively studied and its properties are well understood. However, there are also limitations to using this compound in lab experiments. The compound is relatively expensive, which can limit its use in large-scale experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid. One area of interest is the development of new therapeutic applications for the compound. Studies have shown that this compound has potential for use in treating a variety of conditions, and further research is needed to explore these possibilities. Additionally, researchers are interested in understanding the mechanism of action of this compound in greater detail, which could lead to the development of new drugs that target the dopamine and serotonin receptors. Finally, there is interest in exploring the potential of this compound as a tool for studying the role of dopamine and serotonin in the brain.

Synthesis Methods

The synthesis of 5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid involves the reaction of 2-methoxyphenylpiperazine with 3-methyl-5-oxopentanoic acid under controlled conditions. This process yields this compound as a white crystalline solid with a melting point of 155-158°C.

Scientific Research Applications

5-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-methyl-5-oxopentanoic acid has been extensively studied for its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory properties and can be used to treat various inflammatory conditions such as arthritis and asthma. Additionally, this compound has been found to have neuroprotective properties and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.